Cas no 1657004-39-1 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one
• CAS No: 1657004-39-1
• MF: C₁₀H₁₈BNO₃
• MW: 211.065823078156
• CID: 5463068
• Update Time: 2025-05-19

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrrolidinone
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one

• Inchi： 1S/C10H18BNO3/c1-9(2)10(3,4)15-11(14-9)7-5-8(13)12-6-7/h7H,5-6H2,1-4H3,(H,12,13)
• InChI Key： JXLIVKARNXYNER-UHFFFAOYSA-N
• SMILES： O1B(C2CC(NC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 211.1379736 g/mol
• Monoisotopic Mass: 211.1379736 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.07
• Topological Polar Surface Area: 47.6

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one

Recent Advances in the Application of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one (CAS: 1657004-39-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one (CAS: 1657004-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique dioxaborolane ring and pyrrolidinone moiety, has demonstrated versatile applications in drug discovery, particularly in the development of proteolysis-targeting chimeras (PROTACs) and boron-based therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting protein-protein interactions and enzymatic pathways.

One of the most notable advancements involves the use of this compound in the design of novel kinase inhibitors. Researchers have leveraged its boronic ester functionality to achieve selective binding to ATP-binding sites of kinases, thereby modulating their activity. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one into a series of covalent inhibitors targeting Bruton's tyrosine kinase (BTK), showing enhanced potency and selectivity compared to traditional inhibitors. The study emphasized the compound's ability to form reversible covalent bonds with cysteine residues, a feature that could reduce off-target effects.

In addition to kinase inhibition, this compound has shown promise in the field of boron neutron capture therapy (BNCT). A recent preclinical study demonstrated its potential as a boron delivery agent for cancer treatment, owing to its favorable pharmacokinetic properties and high boron content. The study, conducted by a team at the University of Tokyo, revealed that the compound could effectively accumulate in tumor tissues while maintaining low systemic toxicity, making it a viable candidate for further clinical development.

Another emerging application of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one is in the synthesis of boron-containing small molecules for imaging and diagnostics. Researchers have exploited its reactivity in Suzuki-Miyaura cross-coupling reactions to generate fluorescent probes for real-time monitoring of cellular processes. A 2024 publication in ACS Chemical Biology detailed the development of a boronate-based sensor for detecting reactive oxygen species (ROS) in live cells, showcasing the compound's utility in advancing molecular imaging technologies.

Despite these promising developments, challenges remain in optimizing the stability and bioavailability of derivatives derived from this compound. Recent efforts have focused on structural modifications to improve its metabolic stability and reduce potential toxicity. For instance, a collaborative study between academic and industrial researchers proposed the introduction of electron-withdrawing groups to the pyrrolidinone ring, which was found to enhance the compound's resistance to enzymatic degradation without compromising its biological activity.

In conclusion, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidin-2-one (CAS: 1657004-39-1) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Its unique chemical properties and adaptability make it a valuable tool for researchers aiming to develop next-generation therapeutics and diagnostic agents. Future studies are expected to further explore its potential in targeted drug delivery and precision medicine, solidifying its role as a cornerstone in modern pharmaceutical research.